Cas no 1806927-99-0 (3-(Difluoromethyl)-4-fluoro-2-iodopyridine-6-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-6-carboxylic acid
• CAS No: 1806927-99-0
• MF: C₇H₃F₃INO₂
• MW: 317.00390458107
• CID: 4882341
• Update Time: 2025-05-24

3-(Difluoromethyl)-4-fluoro-2-iodopyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-6-carboxylic acid

• Inchi： 1S/C7H3F3INO2/c8-2-1-3(7(13)14)12-6(11)4(2)5(9)10/h1,5H,(H,13,14)
• InChI Key： FEFISHLHBWXZRC-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=C(C(=O)O)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-6-carboxylic acid

3-(Difluoromethyl)-4-fluoro-2-iodopyridine-6-carboxylic Acid: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-6-carboxylic acid, with the CAS number 1806927-99-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluorine, iodine, and a difluoromethyl group, along with a carboxylic acid moiety. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable candidate for various applications.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-6-carboxylic acid in drug discovery. The fluorinated groups are known to enhance the lipophilicity of molecules, which can improve their bioavailability. Additionally, the iodine substituent introduces a unique electronic environment that can modulate the molecule's reactivity and binding affinity to biological targets. Researchers have explored this compound as a lead structure for developing novel therapeutics targeting various diseases, including cancer and infectious disorders.

The synthesis of 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-6-carboxylic acid involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the fluorine and iodine atoms. The introduction of the difluoromethyl group is typically achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. The final step involves the introduction of the carboxylic acid group, which can be accomplished via oxidation or direct synthesis methods.

In terms of applications, 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-6-carboxylic acid has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and sensors. Recent research has focused on its ability to act as a building block for constructing two-dimensional materials with tailored electronic characteristics. The compound's ability to form stable coordination complexes has also been explored for potential use in catalysis and energy storage applications.

The toxicity profile of 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-6-carboxylic acid has been extensively studied to ensure its safe handling and application in various industries. Initial toxicological studies indicate that the compound exhibits low acute toxicity, though further long-term studies are required to fully understand its safety profile. Regulatory agencies have classified this compound under specific guidelines to ensure its responsible use in research and industrial settings.

In conclusion, 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-6-carboxylic acid, with its unique structural features and versatile properties, represents a significant advancement in modern chemistry. Its potential applications span across drug discovery, materials science, and catalysis, making it a subject of ongoing research interest. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing scientific innovation.